Cas no 2137867-06-0 (4-[5-(Difluoromethyl)-1,3,4-oxadiazol-2-yl]benzonitrile)

• Product Name: 4-[5-(Difluoromethyl)-1,3,4-oxadiazol-2-yl]benzonitrile
• CAS No: 2137867-06-0
• MF: C₁₀H₅F₂N₃O
• MW: 221.163008451462
• CID: 6201873
• PubChem ID: 165860281
• Update Time: 2024-01-10

4-[5-(Difluoromethyl)-1,3,4-oxadiazol-2-yl]benzonitrile Chemical and Physical Properties

Names and Identifiers

• EN300-745784
• 2137867-06-0
• 4-[5-(difluoromethyl)-1,3,4-oxadiazol-2-yl]benzonitrile
• 4-[5-(Difluoromethyl)-1,3,4-oxadiazol-2-yl]benzonitrile

• Inchi： 1S/C10H5F2N3O/c11-8(12)10-15-14-9(16-10)7-3-1-6(5-13)2-4-7/h1-4,8H
• InChI Key： ZHFCFYQCVMDKOY-UHFFFAOYSA-N
• SMILES： FC(C1=NN=C(C2C=CC(C#N)=CC=2)O1)F

Computed Properties

• Exact Mass: 221.04006812g/mol
• Monoisotopic Mass: 221.04006812g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 62.7Ų